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Compound of Interest

Compound Name: Ebecryl 220

Cat. No.: B14172328 Get Quote

In the landscape of radiation-curable resins, Ebecryl 220 and Ebecryl 8210 from Allnex stand

out for their distinct characteristics, catering to different application requirements. This guide

provides a comparative analysis of their mechanical properties, supported by available data

and standardized experimental protocols, to assist researchers, scientists, and drug

development professionals in material selection. Ebecryl 220 is a hexafunctional aromatic

urethane acrylate known for its high reactivity and ability to form hard, scratch-resistant

coatings.[1][2][3][4] In contrast, Ebecryl 8210 is an aliphatic urethane acrylate that offers a

balance of hardness and flexibility.

Summary of Mechanical Properties
The following table summarizes the key mechanical properties of Ebecryl 220 and Ebecryl

8210 based on available technical data. It is important to note that direct quantitative data for

the tensile properties of Ebecryl 220 is limited, with literature suggesting its extreme brittleness

makes conventional measurement challenging.
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Property Ebecryl 220 Ebecryl 8210 Test Method

Chemical Type

Hexafunctional

Aromatic Urethane

Acrylate

Aliphatic Urethane

Acrylate
-

Tensile Strength Very Low / Brittle 44 MPa (6400 psi) ASTM D638 / ISO 37

Elongation at Break Very Low / Brittle 2.1% ASTM D638 / ISO 37

Young's Modulus High (inferred)
2614 MPa (379000

psi)
ASTM D638 / ISO 37

Hardness Excellent Hardness Good Hardness ASTM D2240

Viscosity @ 25°C
High (e.g., ~28,500

mPa·s)
2750 - 5250 mPa·s ASTM D4212

Glass Transition

Temp. (Tg)
Not Specified 68°C DMA

Note: The mechanical properties of Ebecryl 220 are inferred from qualitative descriptions in

technical literature, which characterize it as having "outstanding hardness and low flexibility."[2]

One study on a similar hexafunctional urethane acrylate noted that the material was so brittle

its physical properties could not be measured under high energy exposure due to high

shrinkage and crosslink density.[5]

Experimental Protocols
The mechanical properties outlined above are typically determined using standardized testing

methods. The following are detailed methodologies for key experiments.

Tensile Properties (Tensile Strength, Elongation at
Break, Young's Modulus)
Standard: ASTM D638 - Standard Test Method for Tensile Properties of Plastics or ISO 37 -

Rubber, vulcanized or thermoplastic — Determination of tensile stress-strain properties.

Methodology:
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Specimen Preparation: Dog-bone shaped specimens of the cured resin are prepared

according to the dimensions specified in the chosen standard. Curing is achieved by

exposing the liquid resin to a UV or electron beam source with a defined energy density.

Conditioning: The specimens are conditioned at a standard temperature (e.g., 23 ± 2°C) and

relative humidity (e.g., 50 ± 5%) for a specified period before testing.

Testing Machine: A universal testing machine (UTM) equipped with appropriate grips and an

extensometer is used.

Procedure:

The thickness and width of the specimen's gauge section are measured.

The specimen is mounted securely in the grips of the UTM.

The extensometer is attached to the gauge section to measure elongation accurately.

A tensile load is applied at a constant crosshead speed until the specimen fractures.

The load and elongation data are recorded throughout the test.

Calculations:

Tensile Strength is calculated by dividing the maximum load by the original cross-sectional

area of the specimen.

Elongation at Break is the percentage increase in the original gauge length at the point of

fracture.

Young's Modulus (Tensile Modulus) is determined from the slope of the initial linear portion

of the stress-strain curve.

Hardness (Shore Durometer)
Standard: ASTM D2240 - Standard Test Method for Rubber Property—Durometer Hardness.

Methodology:
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Specimen Preparation: A flat, smooth, and uniform specimen of the cured resin with a

minimum thickness of 6 mm is prepared.

Instrument: A Shore D durometer is typically used for hard resins.

Procedure:

The specimen is placed on a hard, flat surface.

The durometer is held in a vertical position, and the presser foot is applied to the

specimen.

The indenter is pressed firmly and quickly into the material, without shock.

The hardness reading is taken immediately after the presser foot is in firm contact with the

specimen.

Multiple readings are taken at different locations on the specimen and averaged.

Viscosity
Standard: ASTM D4212 - Standard Test Method for Viscosity by Dip-Type Viscosity Cups.

Methodology:

Apparatus: A dip-type viscosity cup (e.g., Zahn cup) of a suitable orifice size is selected

based on the expected viscosity of the resin.

Procedure:

The resin is brought to a constant temperature (typically 25°C).

The viscosity cup is completely submerged into the resin.

The cup is lifted out of the resin, and a timer is started simultaneously.

The time taken for the continuous stream of resin to break is recorded. This time is known

as the efflux time.
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The efflux time can be converted to viscosity units (e.g., centipoise or mPa·s) using the

calibration chart provided with the cup.

Visualizing Experimental Workflow
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for determining tensile properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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